(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride

• IUPAC Name: (8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C12H23NO.ClH/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12;/h10H,3-9,13H2,1-2H3;1H
• InChI Key: UCPNGIWMUSCIAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC(O2)CN)CC1)C.Cl
• Molecular Formula: C12H24ClNO
• Molecular Weight: 233.78 g/mol

Description

“(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2230798-30-6. It has a molecular weight of 233.78. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for “(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride” is 1S/C12H23NO.ClH/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12;/h10H,3-9,13H2,1-2H3;1H.

Physical And Chemical Properties Analysis

“(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride” is a powder that is stored at room temperature. It has a molecular weight of 233.78.

Scientific Research Applications

Muscarinic Receptor Agonism and Cognitive Enhancement

Studies have synthesized and evaluated the structure-activity relationships of a series of 1-oxa-8-azaspiro[4.5]decanes, including (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, as M1 muscarinic agonists. These compounds were assessed for their potential in the symptomatic treatment of dementia of Alzheimer's type. They exhibited potent muscarinic activities in vitro and in vivo, with some showing preferential affinity for M1 receptors over M2 receptors, indicating their potential in treating cognitive impairments associated with Alzheimer’s disease without significant cholinergic side effects (Tsukamoto et al., 1995).

Immunomodulatory Properties

SK&F 105685, a compound structurally related to (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, has demonstrated therapeutic activity in rat models of autoimmune disease. It has been shown to induce non-specific suppressor cells (SC) in normal Lewis rats, highlighting its potential as an immunomodulatory agent. This induction of SC could lead to the generation of cells that suppress immune responses, thereby providing a therapeutic avenue for the treatment of autoimmune diseases (Badger et al., 1990).

Potential in Modulating Immune Responses

Further investigation into the antiarthritic and suppressor cell-inducing activities of azaspiranes, including analogs of (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride, has identified that these compounds may offer effective therapy for diseases of autoimmune origin. These findings suggest that certain azaspiranes can inhibit the progression of autoimmune diseases and may be useful in the prevention of rejection in tissue transplantation, providing a foundation for the development of novel immunomodulatory therapies (Badger et al., 1990).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and actions to take in case of exposure.